molecular formula C11H13N B8571912 4,4-Dimethyl-3,4-dihydroisoquinoline

4,4-Dimethyl-3,4-dihydroisoquinoline

Cat. No. B8571912
M. Wt: 159.23 g/mol
InChI Key: ZUTLAFKQFJRAMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,4-Dimethyl-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4-Dimethyl-3,4-dihydroisoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4-Dimethyl-3,4-dihydroisoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H13N

Molecular Weight

159.23 g/mol

IUPAC Name

4,4-dimethyl-3H-isoquinoline

InChI

InChI=1S/C11H13N/c1-11(2)8-12-7-9-5-3-4-6-10(9)11/h3-7H,8H2,1-2H3

InChI Key

ZUTLAFKQFJRAMP-UHFFFAOYSA-N

Canonical SMILES

CC1(CN=CC2=CC=CC=C21)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-methyl-2-phenylpropylamine (7 g, 0.047 mol) and 96% formic acid (11 ml) was slowly heated to 200° C. and kept at this temperature for 1.25 hours during which time excess formic acid and water was allowed to distil. This mixture was added at 160° C. to a mixture of polyphosphoric acid (51 g) and phosphorous pentoxide (10.5 g) that had previously been heated at 170-180° C. for 1 hour. The resultant mixture was heated at 175° C. for 2 hours, before being cooled slightly and poured into water (500 ml) with stirring. The mixture was washed with ethyl acetate and the aqueous layer basified with 40% aqueous sodium hydroxide and extracted with dichloromethane (3×200 ml). Combined halogenated organics were dried (Na2SO4) and evaporated in vacuo to afford the title compound as a brown oil (5.95 g, 79%).
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
11 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
79%

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